Cas no 2877651-49-3 (N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine)

• Product Name: N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine
• CAS No: 2877651-49-3
• MF: C₁₂H₁₇N₅O
• MW: 247.296281576157
• CID: 5308889
• PubChem ID: 165432513
• Update Time: 2025-09-27

N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040876586
• F6796-0568
• N-cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine
• 2877651-49-3
• N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine

• Inchi： 1S/C12H17N5O/c1-18-6-5-17-8-15-10-11(13-7-14-12(10)17)16-9-3-2-4-9/h7-9H,2-6H2,1H3,(H,13,14,16)
• InChI Key： IPCTWKHCZNMKGO-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2CCC2)N(CCOC)C=1

Computed Properties

• Exact Mass: 247.14331018g/mol
• Monoisotopic Mass: 247.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.8±55.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)

Additional information on N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine

Comprehensive Analysis of N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine (CAS No. 2877651-49-3)

N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine, identified by its CAS number 2877651-49-3, is a specialized purine derivative gaining attention in pharmaceutical and biochemical research. This compound belongs to the class of modified purines, which are pivotal in drug discovery due to their structural similarity to endogenous nucleotides. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted cancer therapies and neurological disorder treatments.

The molecular structure of N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine features a cyclobutyl moiety and a methoxyethyl side chain, which enhance its lipophilicity and bioavailability—a critical factor in modern drug design. These modifications make it a candidate for crossing the blood-brain barrier (BBB), a hot topic in neurodegenerative disease research. Recent studies highlight its potential role in addressing Alzheimer's disease biomarkers and Parkinson's disease pathways, frequently searched terms in academic and clinical circles.

From a synthetic chemistry perspective, CAS 2877651-49-3 exemplifies innovations in heterocyclic compound synthesis. Its preparation often involves palladium-catalyzed cross-coupling reactions, a technique widely discussed in green chemistry forums due to its atom efficiency. The compound's purine core allows for diverse functionalization, making it a versatile scaffold for high-throughput screening (HTS) libraries—a key focus area for AI-driven drug discovery platforms.

In the context of precision medicine, N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine has shown selective binding affinity toward certain adenosine receptors, a property explored in immuno-oncology and inflammation studies. This aligns with growing public interest in personalized cancer treatments and immune checkpoint inhibitors, as reflected in search engine analytics. Its methoxyethyl group may contribute to reduced metabolic degradation, addressing the pharmaceutical industry's challenge of improving drug half-lives.

Analytical characterization of this compound typically involves LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques frequently queried by chemistry professionals. The CAS 2877651-49-3 entry in chemical databases often includes computational predictions of its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a crucial consideration for researchers optimizing lead compounds in early-stage drug development.

Emerging applications of N-Cyclobutyl-9-(2-methoxyethyl)-9H-purin-6-amine extend to epigenetic modulation, particularly in studies investigating DNA methylation inhibitors. This connects with trending searches about anti-aging compounds and cellular reprogramming. Its structural features suggest potential as a histone deacetylase (HDAC) activator, though this requires further validation—a point often raised in peer-reviewed literature discussions.

The commercial availability of CAS 2877651-49-3 through specialty chemical suppliers caters to the growing demand for research-grade small molecules. Its pricing and purity specifications (typically >95% by HPLC) are common queries among procurement specialists. Proper storage conditions (-20°C under inert atmosphere) are emphasized in technical datasheets, reflecting best practices in compound stability management—a frequent concern in pharmaceutical R&D workflows.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic analog synthesis, particularly modifying the cyclobutyl and methoxyethyl substituents. Such studies could yield derivatives with improved selectivity for specific biological targets, addressing the pharmaceutical industry's need for next-generation therapeutics with reduced off-target effects—a major focus in current medicinal chemistry publications.